2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[3-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C9H7ClF3NO2/c10-5-8(15)14-6-2-1-3-7(4-6)16-9(11,12)13/h1-4H,5H2,(H,14,15)
• InChI Key: PGOBBGNMEJFURH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)NC(=O)CCl
• Molecular Formula: C9H7ClF3NO2
• Molecular Weight: 253.60 g/mol

Description

2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide, also known as CF3-PhOMe-Cl, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide is not fully understood, but it has been suggested that the compound may exert its antitumor activity by inducing apoptosis in cancer cells. 2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide has also been found to inhibit the activity of certain enzymes, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide has been found to exhibit potent antitumor activity in various cancer cell lines. The compound has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. 2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide has been found to be relatively non-toxic to normal cells, indicating its potential as a selective anticancer agent.

Advantages and Limitations for Lab Experiments

2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide has several advantages for lab experiments, including its relatively simple synthesis method and potent antitumor activity. However, the compound's limited solubility in water and potential toxicity may pose challenges in certain experiments.

Future Directions

There are several potential future directions for the research on 2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide. One direction is to explore the compound's potential as a drug candidate for the treatment of cancer. Further studies are needed to fully understand the compound's mechanism of action and to optimize its pharmacological properties. Another direction is to investigate the compound's potential applications in material science and organic synthesis. 2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide has already been used as a building block in the synthesis of various organic compounds and materials, and further studies may uncover new applications for the compound.

Synthesis Methods

The synthesis of 2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide involves the reaction between 3-(trifluoromethoxy)aniline and chloroacetyl chloride in the presence of a base such as pyridine. This reaction leads to the formation of 2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide as a white solid with a melting point of 87-89°C.

Scientific Research Applications

2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide has been found to exhibit potent antitumor activity and has been explored as a potential drug candidate for the treatment of cancer. 2-Chloro-N-[3-(trifluoromethoxy)phenyl]acetamide has also been used as a building block in the synthesis of various organic compounds and materials.